(Z)-4-(4-oxo-5-(quinoxalin-5-ylmethylene)-2-thioxothiazolidin-3-yl)butanoic acid

• IUPAC Name: 4-[(5Z)-4-oxo-5-(quinoxalin-5-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
• InChI: InChI=1S/C16H13N3O3S2/c20-13(21)5-2-8-19-15(22)12(24-16(19)23)9-10-3-1-4-11-14(10)18-7-6-17-11/h1,3-4,6-7,9H,2,5,8H2,(H,20,21)/b12-9-
• InChI Key: IYZVSDVIOSVEDS-XFXZXTDPSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)N=CC=N2)C=C3C(=O)N(C(=S)S3)CCCC(=O)O
• Isomeric SMILES: C1=CC(=C2C(=C1)N=CC=N2)/C=C\3/C(=O)N(C(=S)S3)CCCC(=O)O
• Molecular Formula: C16H13N3O3S2
• Molecular Weight: 359.4 g/mol

Description

(Z)-4-(4-oxo-5-(quinoxalin-5-ylmethylene)-2-thioxothiazolidin-3-yl)butanoic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as QNZ-46 and has been found to exhibit anti-inflammatory and anti-cancer properties.

Scientific Research Applications

Aldose Reductase Inhibitors

Compounds structurally related to "(Z)-4-(4-oxo-5-(quinoxalin-5-ylmethylene)-2-thioxothiazolidin-3-yl)butanoic acid" have been found to exhibit potent aldose reductase inhibitory action, a key enzyme involved in diabetic complications. Such compounds show submicromolar IC50 values, indicating their potential as therapeutic agents in managing diabetes-related complications (Kučerová-Chlupáčová et al., 2020).

Antimicrobial Activity

Thiazolidinone derivatives, related to the chemical structure , have demonstrated antimicrobial activity against various bacterial strains. This indicates their potential use as antimicrobial agents in treating infections (Pansare Dattatraya & Shinde Devanand, 2015).

Anticancer Activity

Thioxothiazolidin-4-one derivatives have shown in vivo anticancer and antiangiogenic effects against transplantable mouse tumor models, suggesting their potential as anticancer therapies. These compounds were able to inhibit tumor growth and tumor-induced angiogenesis, indicating their possible application in cancer treatment (Chandrappa et al., 2010).

Antihyperglycemic Activity

Some derivatives have shown notable in vivo antihyperglycemic activity, indicating their potential in managing blood glucose levels. This highlights the versatility of these compounds in addressing various health issues, including diabetes (Deshmukh et al., 2017).

Fluorescent Sensing of Zn(II)

Derivatives have been explored for their application in fluorescent sensing of Zn(II), a crucial ion in biological systems. This application is significant for detecting and monitoring Zn(II) levels in biological and environmental samples, offering a potential tool for research and diagnostic purposes (Nolan et al., 2005).